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Compound of Interest

Compound Name: Benzyl butyrate

Cat. No.: B092007 Get Quote

Essential Safety and Handling Guide for Benzyl
Butyrate
For laboratory professionals, including researchers, scientists, and drug development experts,

a comprehensive understanding of safety protocols for handling chemicals like Benzyl
Butyrate is paramount. This guide provides immediate, essential safety and logistical

information, including detailed personal protective equipment (PPE) requirements, operational

plans, and disposal procedures to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Benzyl Butyrate, the use of appropriate personal protective equipment is the

first line of defense against potential exposure. Below is a summary of recommended PPE.
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PPE Category Item Standard Purpose

Eye Protection
Chemical Safety

Goggles
ANSI Z87.1 or EN 166

Protects against

accidental splashes.

Hand Protection Butyl-rubber gloves EN 16523-1

Prevents direct skin

contact. A

breakthrough time of

120 minutes has been

noted for 0.7 mm thick

butyl-rubber gloves.[1]

Nitrile gloves are also

a suitable alternative

for splash protection.

[2]

Body Protection Laboratory Coat Standard

Protects clothing and

skin from potential

spills.[2]

Respiratory Protection Not generally required N/A

To be used only if the

material is being

aerosolized, if working

in a poorly ventilated

area, or in case of

aerosol formation.[1]

[2] A risk assessment

should be conducted

to determine

necessity.

Foot Protection Closed-toe Shoes N/A

Prevents injury from

spills or dropped

items.[2]

Quantitative Toxicological Data
Understanding the toxicity of Benzyl Butyrate is crucial for risk assessment. The following data

has been compiled from safety data sheets.
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Metric Value Species Route

LD50 2330 mg/kg bw Rat (male/female) Oral[3][4]

LD50 > 5000 mg/kg bw Rabbit Dermal[3][4]

LD50: The lethal dose for 50% of the test population.

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is essential for minimizing exposure and preventing contamination

during the handling of Benzyl Butyrate.

Preparation:

Ensure the work area, such as a laboratory fume hood or a well-ventilated space, is clean

and uncluttered.[2]

Assemble all necessary equipment and materials before commencing work.

Verify that an eyewash station and safety shower are readily accessible.[2]

Put on all required PPE as detailed in the table above.

Handling:

Avoid direct contact with skin and eyes.[2][5]

Prevent the formation of vapors or aerosols.[3][5]

Keep the container tightly closed when not in use.[2][5]

Use non-sparking tools and ensure all equipment is properly grounded to avoid static

discharge.[5]

Storage:

Store in a cool, dry, and well-ventilated area.[2][5]
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Keep containers tightly sealed to prevent contamination.[2][5]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Emergency Procedures
In the event of accidental exposure or spillage, follow these procedures immediately.

Incident First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[2] Remove contaminated

clothing.

Eye Contact

Rinse eyes cautiously with water for several

minutes. Remove contact lenses if present and

easy to do so. Continue rinsing.[2]

Inhalation Move the person to fresh air.[2][6]

Ingestion
Rinse mouth with water. Do not induce vomiting.

[2][6]

Spill

Evacuate the area. Remove all sources of

ignition.[3][5] Absorb the spill with an inert

material (e.g., sand, diatomite, acid binders,

universal binders, sawdust) and place it in a

suitable container for disposal.[6] Do not let the

product enter drains.[5][6]

In all cases of exposure, seek medical attention if irritation or other symptoms develop.[2]

Disposal Plan
Proper disposal of Benzyl Butyrate and its containers is critical to ensure environmental safety

and regulatory compliance.

Chemical Waste: Dispose of unused or waste Benzyl Butyrate in a designated chemical

waste container.[2] Do not dispose of it together with household garbage or allow it to reach
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the sewage system.[6] Disposal must be made according to official national and local

regulations.[6]

Contaminated Packaging: Empty containers may retain product residue and should be

treated as hazardous waste.[5] Do not reuse empty containers. They should be taken to an

approved waste-handling site for recycling or disposal.[5]

Workflow for Handling Benzyl Butyrate
The following diagram illustrates the logical workflow for the safe handling and disposal of

Benzyl Butyrate.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Benzyl Butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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